Cas no 1364917-18-9 (4-Iodo-2,3,6-trimethoxypyridine)

• Product Name: 4-Iodo-2,3,6-trimethoxypyridine
• CAS No: 1364917-18-9
• MF: C₈H₁₀INO₃
• MW: 295.074374675751
• MDL: MFCD21609476
• CID: 4697217
• Update Time: 2025-07-23

4-Iodo-2,3,6-trimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2,3,6-trimethoxypyridine
• KM5508
• 4-Iodo-2,3,6-trimethoxypyridine, AldrichCPR
• 4-Iodo-2,3,6-trimethoxypyridine

• MDL： MFCD21609476
• Inchi： 1S/C8H10INO3/c1-11-6-4-5(9)7(12-2)8(10-6)13-3/h4H,1-3H3
• InChI Key： QPBDISDYFYSWIM-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives O-alkylpyrimidines

Additional information on 4-Iodo-2,3,6-trimethoxypyridine

Professional Introduction to 4-Iodo-2,3,6-trimethoxypyridine (CAS No. 1364917-18-9)

4-Iodo-2,3,6-trimethoxypyridine, with the chemical formula C₇H₈INO₃, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features—comprising an iodine substituent and multiple methoxy groups on a pyridine backbone—make it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The CAS No. 1364917-18-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other isomers or analogs. The presence of an iodine atom at the 4-position enhances its reactivity, making it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in drug discovery programs.

In recent years, 4-Iodo-2,3,6-trimethoxypyridine has been extensively explored in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common pharmacophore in many approved drugs due to its ability to interact favorably with biological targets. The methoxy groups at the 2-, 3-, and 6-positions provide additional functional handles that can be modified to optimize potency, selectivity, and pharmacokinetic properties. For instance, recent studies have demonstrated its utility in generating novel inhibitors of Janus kinases (JAKs), which play a critical role in inflammatory responses and autoimmune diseases.

Moreover, the compound has found applications in the synthesis of antiviral agents. The structural motif of 4-Iodo-2,3,6-trimethoxypyridine has been incorporated into molecules targeting viral proteases and polymerases. Notably, modifications of this scaffold have led to the discovery of potent inhibitors against RNA-dependent RNA polymerases (RdRp), a key enzyme in viral replication cycles. These findings highlight the compound's potential as a starting point for developing next-generation antiviral therapies.

The 4-Iodo-2,3,6-trimethoxypyridine scaffold also exhibits promise in the field of neurology. Researchers have leveraged its reactivity to synthesize analogs with potential activity against neurodegenerative diseases such as Alzheimer's and Parkinson's. The iodine atom facilitates further derivatization into more complex structures that can modulate neurotransmitter systems or inhibit pathological protein aggregation. Preliminary studies suggest that certain derivatives exhibit neuroprotective effects in cellular models, warranting further investigation.

From a synthetic chemistry perspective, 4-Iodo-2,3,6-trimethoxypyridine is notable for its synthetic accessibility. It can be readily prepared through nucleophilic aromatic substitution reactions or metal-catalyzed cross-coupling processes starting from commercially available precursors like 2,3,6-trimethoxypyridine. This ease of synthesis underscores its utility as a laboratory-scale reagent and as a building block for large-scale pharmaceutical production.

The compound's stability under various reaction conditions further enhances its appeal in synthetic applications. It remains robust during standard organic transformations such as halogenation, methylation, or reduction protocols without significant degradation. This stability ensures consistent yields and purity levels across multiple synthetic routes.

In addition to its pharmaceutical applications,4-Iodo-2,3,6-trimethoxypyridine has been explored in materials science research. Its ability to form coordination complexes with transition metals has led to studies on its catalytic properties in organic transformations such as C-H activation or oxidation reactions. These findings open new avenues for utilizing this compound beyond traditional medicinal chemistry applications.

The growing body of research on 4-Iodo-2,3,6-trimethoxypyridine underscores its significance as a multifunctional intermediate with broad applicability across multiple scientific disciplines. As drug discovery efforts continue to evolve toward more targeted and personalized therapies,this compound is poised to remain at the forefront of molecular innovation.